tert-Butyl 3-(2-(2-hydroxyethoxy)ethoxy)propanoate

• IUPAC Name: tert-butyl 3-[2-(2-hydroxyethoxy)ethoxy]propanoate
• InChI: InChI=1S/C11H22O5/c1-11(2,3)16-10(13)4-6-14-8-9-15-7-5-12/h12H,4-9H2,1-3H3
• InChI Key: OKOWESVURLUVMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCOCCOCCO
• Molecular Formula: C11H22O5
• DSSTOX Substance ID: DTXSID90564500
• Molecular Weight: 234.29 g/mol
• CAS No.: 133803-81-3

Description

Hydroxy-PEG2-(CH2)2-Boc is a chemical compound used primarily as a linker in the synthesis of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs) . It contains a hydroxyl group and a tert-butoxycarbonyl (Boc) group linked through a linear polyethylene glycol (PEG) chain .

Scientific Research Applications

Hydroxy-PEG2-(CH2)2-Boc has a wide range of scientific research applications:

Chemistry: Used as a linker in the synthesis of complex molecules, including ADCs and PROTACs.

Biology: Facilitates the study of protein-protein interactions and protein degradation pathways.

Medicine: Plays a crucial role in the development of targeted therapies for cancer and other diseases.

Industry: Used in the production of specialized polymers and materials with unique properties.

Safety and Hazards

The compound is classified as a Combustible Solid under the Storage Class Code 11. The Flash Point is not applicable. It’s important to note that Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Hydroxy-PEG2-(CH2)2-Boc typically involves the reaction of a PEG derivative with a Boc-protected amine. The reaction conditions often include the use of organic solvents such as dichloromethane (DCM) and catalysts like N,N’-diisopropylcarbodiimide (DIC) to facilitate the coupling reaction .

Industrial Production Methods

Industrial production methods for Hydroxy-PEG2-(CH2)2-Boc are similar to laboratory synthesis but on a larger scale. These methods involve the use of automated reactors and continuous flow systems to ensure consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions

Hydroxy-PEG2-(CH2)2-Boc undergoes several types of chemical reactions, including:

Substitution Reactions: The hydroxyl group can be substituted with various functional groups to create different derivatives.

Deprotection Reactions: The Boc group can be removed under acidic conditions to yield the free amine.

Common Reagents and Conditions

Substitution Reactions: Common reagents include alkyl halides and acyl chlorides, with reaction conditions typically involving organic solvents and bases like triethylamine.

Deprotection Reactions: Trifluoroacetic acid (TFA) is commonly used to remove the Boc group under mild conditions.

Major Products

The major products formed from these reactions include various PEG derivatives and free amines, which can be further functionalized for specific applications .

Mechanism of Action

Hydroxy-PEG2-(CH2)2-Boc exerts its effects primarily through its role as a linker. In ADCs, it connects the antibody to the cytotoxic drug, allowing for targeted delivery to cancer cells . In PROTACs, it links the target protein to an E3 ubiquitin ligase, facilitating the degradation of the target protein via the ubiquitin-proteasome system .

Comparison with Similar Compounds

Similar Compounds

Hydroxy-PEG3-(CH2)2-Boc: Similar structure but with an additional PEG unit, providing increased solubility and flexibility.

Hydroxy-PEG4-(CH2)2-Boc: Contains even more PEG units, further enhancing its properties for specific applications.

Uniqueness

Hydroxy-PEG2-(CH2)2-Boc is unique due to its optimal balance of hydrophilicity and hydrophobicity, making it suitable for a wide range of applications in both aqueous and organic environments .